Cas no 28282-27-1 (Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI))

Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI) structure
28282-27-1 structure
Product Name:Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI)
CAS No:28282-27-1
MF:C30H48O3
MW:456.700329780579
CID:256438
PubChem ID:441677
Update Time:2025-04-19

Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3a,13a,14b,17a,20S)- (9CI)
    • 3alpha-Hydroxytirucalla-8,24-dien-21-oic acid
    • 3alpha-Hydroxytirucallenoic acid
    • alpha-Elemolic acid
    • (2S)-2-[(3R,5R,10S,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
    • 3-Hydroxytirucallic acid
    • DTXSID201317040
    • (2S)-2-[(3R, 5R, 10S, 13S, 14S, 17S)-3-hydroxy-4, 4, 10, 13, 14-pentamethyl-2, 3, 5, 6, 7, 11, 12, 15, 16, 17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
    • alpha-Elemenadienolic acid
    • 8L9Q67LR3K
    • 28282-27-1
    • CHEBI:10274
    • a-Elemolic acid
    • BDBM50019156
    • (3alpha,13alpha,14beta,17alpha,20S)-3-Hydroxylanosta-8,24-dien-21-oic acid
    • Lanosta-8,24-dien-21-oic acid, 3-hydroxy-, (3alpha,13alpha,14beta,17alpha,20S)-
    • Elemadienolic acid
    • CHEMBL3289096
    • 13alpha,14beta,17betaH-Lanosta-8,24-dien-21-oic acid, 3alpha-hydroxy-, (20S)-
    • (2R)-6-METHYL-2-((3R,5R,10R,13R,14S,17R)-4,4,10,13,14-PENTAMETHYL-3-OXIDANYL-2,3,5,6,7,11,12,15,16,17-DECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-17-YL)HEPT-5-ENOIC ACID
    • SCHEMBL5605908
    • C08623
    • Q27108608
    • Epielemadienolic acid
    • (2S)-2-[(2S,5R,7R,11S,14S,15S)-5-hydroxy-2,6,6,11,15-pentamethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-1(10)-en-14-yl]-6-methylhept-5-enoic acid
    • UNII-8L9Q67LR3K
    • Inchi: 1S/C30H48O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,20-21,24-25,31H,8,10-18H2,1-7H3,(H,32,33)/t20-,21-,24-,25+,28+,29-,30+/m0/s1
    • InChI Key: NBSBUIQBEPROBM-IMJUUJEHSA-N
    • SMILES: O[C@@H]1CC[C@]2(C)C3CC[C@@]4(C)[C@H]([C@@H](C(=O)O)CC/C=C(\C)/C)CC[C@]4(C)C=3CC[C@H]2C1(C)C

Computed Properties

  • Exact Mass: 456.36034539g/mol
  • Monoisotopic Mass: 456.36034539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 862
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.07
  • Melting Point: 218-222 ºC
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